Methyl 3-bromo-2-fluorobenzoate
Cat. No. B1370161
M. Wt: 233.03 g/mol
InChI Key: ZWOFHFOFKBYRHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[c:3]([F:11])[c:4]([C:5](=[O:6])[OH:7])[cH:8][cH:9][cH:10]1.[CH3:12][OH:13].[S:14](=[O:15])(=[O:16])([OH:17])[OH:18]>>[Br:1][c:2]1[c:3]([F:11])[c:4]([C:5](=[O:6])[O:7][CH3:12])[cH:8][cH:9][cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1cccc(Br)c1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1cccc(Br)c1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
